2-[3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(4-ethylbenzoyl)-6-methyl-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C28H26N2O4/c1-4-19-10-12-20(13-11-19)27(32)22-16-30(24-14-9-18(2)15-21(24)28(22)33)17-26(31)29-23-7-5-6-8-25(23)34-3/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key: RIOUBWXWFVHTGH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)C)CC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C28H26N2O4
• Molecular Weight: 454.5 g/mol
• CAS No.: 897617-77-5

Description

2-[3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C28H26N2O4 and its molecular weight is 454.526. The purity is usually 95%.
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Scientific Research Applications

Metabolism in Human and Rat Liver Microsomes

Research by Coleman et al. (2000) focused on the metabolism of chloroacetamide herbicides, including compounds structurally related to the chemical . Their study highlights the metabolic activation pathways of these herbicides, leading to potential carcinogenic products. This research is crucial in understanding the metabolic processing of similar chemical structures in human and rat liver microsomes (Coleman, Linderman, Hodgson, & Rose, 2000).

Structural Aspects and Properties

Karmakar et al. (2007) explored the structural aspects of amide-containing isoquinoline derivatives. This research can provide insights into the properties and potential applications of similar compounds, like the one you're interested in. Understanding these structural properties is vital for various scientific and medicinal applications (Karmakar, Sarma, & Baruah, 2007).

Metabolism by Cytochrome P450 Isoforms

Another study by Coleman et al. (1999) examines the metabolism of alachlor, a chloroacetamide herbicide, focusing on the role of cytochrome P450 isoforms. This research is crucial for understanding how similar compounds are metabolized in the human body, which is significant for assessing their safety and potential therapeutic applications (Coleman, Liu, Linderman, Hodgson, & Rose, 1999).

Synthesis and Pharmacological Studies

Bhambi et al. (2010) conducted synthesis and pharmacological studies on quinoline derivatives, which are structurally similar to the chemical . Such studies are crucial for developing new pharmaceuticals and understanding the biological activities of these compounds (Bhambi, Sain, Salvi, Sharma, & Talesara, 2010).

Novel Coordination Complexes and Antioxidant Activity

Research by Chkirate et al. (2019) on pyrazole-acetamide derivatives and their coordination complexes can provide insights into the potential applications of similar compounds in fields like materials science or biochemistry. Their study also explores the antioxidant activity of these complexes, which is significant for understanding their biological implications (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, El Abbes Faouzi, Adarsh, & Garcia, 2019).